molecular formula C26H57ClN10 B1665212 Aletamine hydrochloride CAS No. 4255-24-7

Aletamine hydrochloride

Cat. No. B1665212
CAS RN: 4255-24-7
M. Wt: 545.3 g/mol
InChI Key: SSUPWSZOVWZDRV-UHFFFAOYSA-N
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Description

Aletamine hydrochloride is an antidepressant

Scientific Research Applications

Pharmacologic Profile

Aletamine hydrochloride has a pharmacologic profile similar to tricyclic antidepressants like imipramine and amitriptyline. It exhibits various pharmacologic effects, including antagonism of RO4-1284-induced ptosis, depression of spontaneous motor activity, hypotension, and potentiation of norepinephrine pressor effects. Notably, aletamine differs from these antidepressants by not exerting central or peripheral anticholinergic effects and being more potent than imipramine against existing reserpine depression in mice. Aletamine's pharmacologic properties suggest potential clinical utility as an antidepressant drug (Hitchens Jt, Orzechowski R, Goldstein S, Shemano I, 1972).

properties

CAS RN

4255-24-7

Molecular Formula

C26H57ClN10

Molecular Weight

545.3 g/mol

IUPAC Name

1-phenylpent-4-en-2-amine;hydrochloride

InChI

InChI=1S/C11H15N.ClH/c1-2-6-11(12)9-10-7-4-3-5-8-10;/h2-5,7-8,11H,1,6,9,12H2;1H

InChI Key

SSUPWSZOVWZDRV-UHFFFAOYSA-N

SMILES

C=CCC(CC1=CC=CC=C1)N.Cl

Canonical SMILES

CCCCC(CC)CN=C(N)NC(=NCCCCCCN=C(N)NC(=NCC(CC)CCCC)N)N.Cl

Appearance

Solid powder

Other CAS RN

4255-24-7

Purity

>98% (or refer to the Certificate of Analysis)

Related CAS

4255-23-6 (Parent)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

aletamine
aletamine hydrochloride
aletamine hydrochloride, (+-)-isomer
alfetadrine
alfetamin
alfetamine

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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